Cas no 1805249-65-3 (2-Bromo-3-cyano-4-(trifluoromethoxy)benzoic acid)

• Product Name: 2-Bromo-3-cyano-4-(trifluoromethoxy)benzoic acid
• CAS No: 1805249-65-3
• MF: C₉H₃BrF₃NO₃
• MW: 310.024232149124
• CID: 4946469
• Update Time: 2025-10-05

2-Bromo-3-cyano-4-(trifluoromethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-cyano-4-(trifluoromethoxy)benzoic acid

• Inchi： 1S/C9H3BrF3NO3/c10-7-4(8(15)16)1-2-6(5(7)3-14)17-9(11,12)13/h1-2H,(H,15,16)
• InChI Key： ZSXXUCHMJNBAEO-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=C(C=CC=1C(=O)O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 351
• XLogP3: 3
• Topological Polar Surface Area: 70.3

Additional information on 2-Bromo-3-cyano-4-(trifluoromethoxy)benzoic acid

Introduction to 2-Bromo-3-Cyano-4-(Trifluoromethoxy)Benzoic Acid (CAS No. 1805249-65-3)

2-Bromo-3-cyano-4-(trifluoromethoxy)benzoic acid (CAS No. 1805249-65-3) is a highly specialized organic compound with significant potential in various fields of chemical research and application. This compound is characterized by its unique structural features, which include a bromine atom at the 2-position, a cyano group at the 3-position, and a trifluoromethoxy group at the 4-position on the benzoic acid backbone. These substituents not only influence the compound's physical and chemical properties but also contribute to its biological activity and reactivity.

The synthesis of 2-bromo-3-cyano-4-(trifluoromethoxy)benzoic acid involves a multi-step process that typically begins with the preparation of the benzoic acid derivative. Recent advancements in synthetic methodologies have enabled researchers to optimize the reaction conditions, ensuring high yields and purity. The introduction of the bromine atom is often achieved through electrophilic substitution reactions, while the cyano and trifluoromethoxy groups are introduced via nucleophilic aromatic substitution or other specialized techniques. These methods have been refined in recent studies to minimize side reactions and improve selectivity.

One of the most intriguing aspects of 2-bromo-3-cyano-4-(trifluoromethoxy)benzoic acid is its biological activity. Recent research has demonstrated that this compound exhibits potent anti-tumor properties, particularly in targeting specific cancer cell lines. The bromine atom at the 2-position plays a critical role in modulating the compound's pharmacokinetic profile, while the cyano and trifluoromethoxy groups enhance its ability to interact with cellular targets. Furthermore, studies have shown that this compound can induce apoptosis in cancer cells without significantly affecting normal cells, making it a promising candidate for anti-cancer drug development.

In addition to its biological applications, 2-bromo-3-cyano-4-(trifluoromethoxy)benzoic acid has shown potential in materials science. Its unique electronic properties make it an ideal candidate for use in organic electronics, such as in the development of new semiconducting materials. Recent experiments have demonstrated that this compound can be incorporated into thin-film transistor structures, exhibiting excellent charge transport properties. This opens up new avenues for its application in flexible electronics and optoelectronic devices.

The structural versatility of 2-bromo-3-cyano-4-(trifluoromethoxy)benzoic acid also makes it a valuable building block for further chemical modifications. Researchers have explored its use as an intermediate in the synthesis of more complex molecules, such as heterocyclic compounds and macrocycles. These studies have highlighted its ability to undergo various types of coupling reactions, including Suzuki-Miyaura and Buchwald-Hartwig couplings, under mild conditions.

From an environmental perspective, 2-bromo-3-cyano-4-(trifluoromethoxy)benzoic acid has been subjected to rigorous toxicity testing to assess its potential impact on ecosystems. Recent studies indicate that while it exhibits moderate toxicity towards certain aquatic organisms, its degradation pathways are efficient under aerobic conditions, reducing its persistence in the environment. This information is crucial for guiding its safe handling and disposal in industrial settings.

In conclusion, 2-bromo-3-cyano-4-(trifluoromethoxy)benzoic acid (CAS No. 1805249-65-3) is a multifaceted compound with applications spanning drug discovery, materials science, and chemical synthesis. Its unique structural features and reactivity make it a valuable tool for researchers across various disciplines. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.